Cas no 327091-20-3 (3,5-Bis-(thiophene-2-sulfonylamino)-benzoic acid)

• Product Name: 3,5-Bis-(thiophene-2-sulfonylamino)-benzoic acid
• CAS No: 327091-20-3
• MF: C₁₅H₁₂N₂O₆S₄
• MW: 444.52557849884
• CID: 3104704
• PubChem ID: 4684737
• Update Time: 2025-10-29

3,5-Bis-(thiophene-2-sulfonylamino)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis-(thiophene-2-sulfonylamino)-benzoic acid
• AKOS000114980
• Oprea1_271190
• HMS3055L06
• 3,5-bis(thiophene-2-sulfonamido)benzoicacid
• 327091-20-3
• 3,5-bis(thiophen-2-ylsulfonylamino)benzoic Acid
• 3,5-bis(thiophene-2-sulfonamido)benzoic acid
• MLS002169832
• SMR001250158
• CS-0345208
• AB00930656-05
• EN300-00457
• CHEMBL1354567
• Z56792241

• Inchi： 1S/C15H12N2O6S4/c18-15(19)10-7-11(16-26(20,21)13-3-1-5-24-13)9-12(8-10)17-27(22,23)14-4-2-6-25-14/h1-9,16-17H,(H,18,19)
• InChI Key： YMKWCYZZDNTRNS-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NC1C=C(C(=O)O)C=C(C=1)NS(C1=CC=CS1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 443.95782080Da
• Monoisotopic Mass: 443.95782080Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 203Ų

Additional information on 3,5-Bis-(thiophene-2-sulfonylamino)-benzoic acid

Introduction to 3,5-Bis-(thiophene-2-sulfonylamino)-benzoic acid (CAS No. 327091-20-3)

3,5-Bis-(thiophene-2-sulfonylamino)-benzoic acid, identified by the Chemical Abstracts Service registry number 327091-20-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound, characterized by its unique structural framework incorporating both benzoic acid and thiophene sulfonylamine moieties, exhibits a distinct set of chemical and biological properties that make it a promising candidate for various applications.

The molecular structure of 3,5-Bis-(thiophene-2-sulfonylamino)-benzoic acid consists of a benzoic acid core substituted at the 3 and 5 positions with thiophene-2-sulfonylamino groups. This particular arrangement imparts a high degree of solubility in polar solvents and a robust binding affinity to biological targets, making it an attractive scaffold for drug design. The presence of multiple hydrogen bonding sites and aromatic interactions further enhances its potential as a pharmacophore.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Among these efforts, 3,5-Bis-(thiophene-2-sulfonylamino)-benzoic acid has emerged as a compound of interest due to its ability to modulate key biological pathways. Studies have demonstrated its potential in inhibiting enzymes involved in inflammatory responses, making it a candidate for the development of anti-inflammatory drugs.

One of the most compelling aspects of 3,5-Bis-(thiophene-2-sulfonylamino)-benzoic acid is its versatility in chemical modification. The compound's modular structure allows for the introduction of additional functional groups, enabling the synthesis of derivatives with tailored properties. This flexibility has been exploited in several research endeavors aimed at optimizing pharmacokinetic profiles and improving target specificity.

Recent advancements in computational chemistry have further illuminated the therapeutic potential of 3,5-Bis-(thiophene-2-sulfonylamino)-benzoic acid. Molecular docking studies have revealed its strong binding affinity to various protein targets, including those implicated in metabolic disorders and neurodegenerative diseases. These findings have spurred interest in exploring its role as an intermediate in the synthesis of more complex drug molecules.

The compound's unique structural features also make it valuable in materials science applications. Its ability to form stable coordination complexes with metals has been explored in the development of novel catalysts and sensors. Additionally, its aromatic nature lends itself well to applications in organic electronics, where it can serve as a building block for conductive polymers.

From a synthetic chemistry perspective, 3,5-Bis-(thiophene-2-sulfonylamino)-benzoic acid represents an excellent example of how functional group interplay can be leveraged to create highly active molecules. The synthesis involves multi-step reactions that showcase the compound's synthetic accessibility while maintaining high yields and purity. This has made it a popular choice for academic laboratories and pharmaceutical companies alike.

The biological activity of 3,5-Bis-(thiophene-2-sulfonylamino)-benzoic acid has been further investigated through preclinical studies. These experiments have highlighted its potential as an inhibitor of kinases and other enzymes involved in cancer progression. The compound's ability to disrupt signaling pathways associated with tumor growth suggests its utility in developing targeted therapies for various malignancies.

Moreover, the environmental stability and chemical robustness of 3,5-Bis-(thiophene-2-sulfonylamino)-benzoic acid make it suitable for long-term storage and transport without degradation. This characteristic is particularly important in pharmaceutical settings where maintaining the integrity of active ingredients is paramount.

In conclusion,3,5-Bis-(thiophene-2-sulfonylamino)-benzoic acid (CAS No. 327091-20-3) is a multifaceted compound with significant promise across multiple domains of science and industry. Its unique structure, combined with its demonstrated biological activity and synthetic versatility, positions it as a valuable asset for researchers seeking to develop innovative solutions in medicine and materials science.